Cas no 2228150-42-1 (2-amino-1-3-(pentafluoroethyl)phenylpropan-1-one)

• Product Name: 2-amino-1-3-(pentafluoroethyl)phenylpropan-1-one
• CAS No: 2228150-42-1
• MF: C₁₁H₁₀F₅NO
• MW: 267.195220470428
• CID: 6235260
• PubChem ID: 165637350
• Update Time: 2025-10-28

2-amino-1-3-(pentafluoroethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-3-(pentafluoroethyl)phenylpropan-1-one
• 2228150-42-1
• EN300-1972284
• 2-amino-1-[3-(pentafluoroethyl)phenyl]propan-1-one

• Inchi： 1S/C11H10F5NO/c1-6(17)9(18)7-3-2-4-8(5-7)10(12,13)11(14,15)16/h2-6H,17H2,1H3
• InChI Key： KUPNYHFISPLWPD-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC=C(C(C(C)N)=O)C=1)F

Computed Properties

• Exact Mass: 267.06825475g/mol
• Monoisotopic Mass: 267.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-3-(pentafluoroethyl)phenylpropan-1-one

Research Brief on 2-amino-1-3-(pentafluoroethyl)phenylpropan-1-one (CAS: 2228150-42-1)

The compound 2-amino-1-3-(pentafluoroethyl)phenylpropan-1-one (CAS: 2228150-42-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological activity, and relevance in drug development.

Recent studies have highlighted the role of 2-amino-1-3-(pentafluoroethyl)phenylpropan-1-one as a key intermediate in the synthesis of novel psychoactive substances (NPS). Its structural similarity to known amphetamine derivatives has prompted investigations into its potential effects on the central nervous system (CNS). Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to characterize its chemical properties and confirm its identity.

In vitro studies have demonstrated that 2-amino-1-3-(pentafluoroethyl)phenylpropan-1-one exhibits moderate affinity for serotonin and dopamine receptors, suggesting possible stimulant or entactogenic effects. However, the exact mechanism of action remains under investigation. Preliminary results from animal models indicate that the compound may influence neurotransmitter release, but further studies are required to elucidate its pharmacokinetics and toxicological profile.

The synthesis of 2-amino-1-3-(pentafluoroethyl)phenylpropan-1-one involves multi-step organic reactions, with recent advancements focusing on optimizing yield and purity. Researchers have explored catalytic methods to enhance efficiency, including the use of palladium-based catalysts for key transformations. These developments are critical for scaling up production for potential clinical or research applications.

From a regulatory perspective, the emergence of 2-amino-1-3-(pentafluoroethyl)phenylpropan-1-one has raised concerns due to its structural resemblance to controlled substances. Authorities in several countries have begun monitoring its distribution and use, emphasizing the need for robust analytical methods to detect and quantify the compound in biological samples. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a preferred technique for this purpose.

Looking ahead, the potential applications of 2-amino-1-3-(pentafluoroethyl)phenylpropan-1-one extend beyond its psychoactive properties. Researchers are exploring its utility as a building block for designing new pharmacophores with targeted activity against neurological disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area.

In conclusion, 2-amino-1-3-(pentafluoroethyl)phenylpropan-1-one represents a compound of growing interest in chemical biology and medicinal chemistry. While its psychoactive potential warrants caution, its unique structure offers opportunities for drug discovery. Future research should prioritize comprehensive pharmacological evaluations and the development of safer synthetic routes to fully harness its therapeutic potential.